Cas no 1337042-39-3 (1-(2-bromo-6-chlorophenyl)ethan-1-amine)

1-(2-bromo-6-chlorophenyl)ethan-1-amine structure
1337042-39-3 structure
Product Name:1-(2-bromo-6-chlorophenyl)ethan-1-amine
CAS No:1337042-39-3
MF:C8H9BrClN
MW:234.520760297775
CID:5581820
PubChem ID:84698107
Update Time:2023-11-24

1-(2-bromo-6-chlorophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(2-BROMO-6-CHLOROPHENYL)ETHAN-1-AMINE
    • 1-(2-bromo-6-chlorophenyl)ethanamine
    • Benzenemethanamine, 2-bromo-6-chloro-α-methyl-
    • Y13244
    • EN300-1896214
    • 1337042-39-3
    • 1-(2-bromo-6-chlorophenyl)ethan-1-amine
    • Inchi: 1S/C8H9BrClN/c1-5(11)8-6(9)3-2-4-7(8)10/h2-5H,11H2,1H3
    • InChI Key: RSQBBPQGUYFSIM-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=C(C=1C(C)N)Cl

Computed Properties

  • Exact Mass: 232.96069g/mol
  • Monoisotopic Mass: 232.96069g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 1.514±0.06 g/cm3(Predicted)
  • Boiling Point: 275.9±25.0 °C(Predicted)
  • pka: 7.96±0.10(Predicted)

1-(2-bromo-6-chlorophenyl)ethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1896214-1g
1-(2-bromo-6-chlorophenyl)ethan-1-amine
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$628.0 2023-09-18
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1-(2-bromo-6-chlorophenyl)ethan-1-amine
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$528.0 2023-09-18
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Enamine
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Enamine
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Enamine
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